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Compound of Interest

Compound Name: 2-Methoxypent-4-enoic acid

Cat. No.: B15298259

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypent-4-enoic acid, a substituted unsaturated carboxylic acid, presents a molecule
of interest for various applications in organic synthesis and potentially in the development of
novel chemical entities. This technical guide provides a comprehensive overview of its
commercial availability, suppliers, and a summary of its chemical properties. While specific
experimental protocols for the synthesis and detailed biological pathways involving 2-
Methoxypent-4-enoic acid are not readily available in public literature, this document
consolidates the currently accessible information and provides a foundation for researchers
interested in this compound.

Chemical Properties
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Property Value Source

CAS Number 351207-76-6 PubChem
Molecular Formula CeH1003 PubChem
Molecular Weight 130.14 g/mol PubChem
IUPAC Name 2-methoxypent-4-enoic acid PubChem
Canonical SMILES COC(Cc=C)C(=0)0 PubChem
InChi Key ZGDDOIZSMPRMIH- pubChem
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Commercial Availability

2-Methoxypent-4-enoic acid is available from a select number of chemical suppliers, primarily

specializing in research and development quantities. The following table summarizes the

available information from identified suppliers. Please note that pricing and availability are

subject to change and should be confirmed directly with the supplier.

. . Available
Supplier Catalog Number Purity .
Quantities
BLD Pharm BD02784016 Not specified Inquire with supplier
Angene AGO027XK2 Not specified Inquire with supplier
Enamine EN300-699698 >95% 1g, 59, 10g

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Methoxypent-4-enoic

acid are not readily found in the scientific literature. However, general synthetic strategies for

o-methoxy acids can be considered as a starting point for its preparation. These methods often

involve the a-halogenation of a corresponding carboxylic acid followed by nucleophilic

substitution with a methoxide source, or the alkylation of a methoxyacetate enolate. The
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synthesis of substituted pentenoic acids can also be approached through various olefination
and carbon-carbon bond-forming reactions.

Researchers aiming to synthesize this compound would likely need to adapt existing

methodologies for similar structures. A potential, though unverified, synthetic workflow is
outlined below.
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Potential Synthetic Workflow

(Pent-4-enoic acid derivative)

a-Functionalization
(e.g., Bromination)

:

(Nucleophilic Substitution

(with Sodium Methoxide)

Purification
(e.g., Chromatography)
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Biological Activity Screening Workflow
In vitro Assays
(e.g., Cell viability, Enzyme inhibition)

(Hit Identification)
;
(Target Deconvolution)
;
(Signaling Pathway Analysis)
;
Gn vivo Studies)

Click to download full resolution via product page

To cite this document: BenchChem. [Commercial Availability and Technical Profile of 2-
Methoxypent-4-enoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15298259#commercial-availability-and-suppliers-of-

2-methoxypent-4-enoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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